Cas no 2228550-12-5 (5-(2-bromo-5-fluorophenyl)-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-(2-bromo-5-fluorophenyl)-1,2-oxazole-4-carboxylic acid
• CAS No: 2228550-12-5
• MF: C₁₀H₅BrFNO₃
• MW: 286.054005384445
• CID: 5970095
• PubChem ID: 165709066
• Update Time: 2025-06-14

5-(2-bromo-5-fluorophenyl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-bromo-5-fluorophenyl)-1,2-oxazole-4-carboxylic acid
• EN300-1940514
• 2228550-12-5

• Inchi： 1S/C10H5BrFNO3/c11-8-2-1-5(12)3-6(8)9-7(10(14)15)4-13-16-9/h1-4H,(H,14,15)
• InChI Key： NGRLHRCZSDFTSV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C1=C(C(=O)O)C=NO1)F

Computed Properties

• Exact Mass: 284.94368g/mol
• Monoisotopic Mass: 284.94368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 63.3Ų

Additional information on 5-(2-bromo-5-fluorophenyl)-1,2-oxazole-4-carboxylic acid

Comprehensive Overview of 5-(2-bromo-5-fluorophenyl)-1,2-oxazole-4-carboxylic acid (CAS No. 2228550-12-5)

5-(2-bromo-5-fluorophenyl)-1,2-oxazole-4-carboxylic acid (CAS No. 2228550-12-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the oxazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both bromo and fluoro substituents on the phenyl ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, owing to its unique structural features and functional groups.

In recent years, the demand for fluorinated compounds like 5-(2-bromo-5-fluorophenyl)-1,2-oxazole-4-carboxylic acid has surged due to their enhanced metabolic stability and bioavailability. These properties are critical in the development of next-generation therapeutics, especially in oncology and neurology. The compound's carboxylic acid moiety further allows for easy derivatization, enabling the synthesis of esters, amides, and other derivatives with tailored properties. This versatility aligns with the growing trend of structure-activity relationship (SAR) studies in medicinal chemistry.

The synthesis of 5-(2-bromo-5-fluorophenyl)-1,2-oxazole-4-carboxylic acid typically involves multi-step reactions, including halogenation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to improve yield and purity, addressing the challenges of traditional methods. These innovations are part of the broader shift toward green chemistry and sustainable practices, which are highly relevant in today's research landscape.

From an analytical perspective, 5-(2-bromo-5-fluorophenyl)-1,2-oxazole-4-carboxylic acid is characterized using techniques like nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure accurate identification and quantification, which are essential for quality control in industrial and academic settings. The compound's stability under various conditions is also a key consideration, particularly for storage and transportation.

Beyond pharmaceuticals, 5-(2-bromo-5-fluorophenyl)-1,2-oxazole-4-carboxylic acid has potential applications in material science. Its aromatic and heterocyclic structure makes it a candidate for developing organic electronic materials, such as OLEDs and sensors. This interdisciplinary relevance underscores the compound's importance in both life sciences and engineering.

In conclusion, 5-(2-bromo-5-fluorophenyl)-1,2-oxazole-4-carboxylic acid (CAS No. 2228550-12-5) is a multifaceted compound with broad utility in research and industry. Its unique chemical properties, coupled with the rising demand for fluorinated building blocks, position it as a critical component in modern chemistry. As scientific advancements continue, this compound is likely to play an even more prominent role in innovative applications.